Cas no 1261477-50-2 (3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide)

• Product Name: 3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide
• CAS No: 1261477-50-2
• MF: C₁₃H₉ClF₃NO₂S
• MW: 335.729271650314
• CID: 4990976
• Update Time: 2025-05-20

3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide
• 3-Chloro-4'-(trifluoromethyl)biphenyl-4-sulfonic acid amide

• Inchi： 1S/C13H9ClF3NO2S/c14-11-7-9(3-6-12(11)21(18,19)20)8-1-4-10(5-2-8)13(15,16)17/h1-7H,(H2,18,19,20)
• InChI Key： UYDKPXKDQLYAPM-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=CC=1S(N)(=O)=O)C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 455
• XLogP3: 3.6
• Topological Polar Surface Area: 68.5

Additional information on 3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide

Introduction to 3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide (CAS No. 1261477-50-2)

3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide, identified by its CAS number 1261477-50-2, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This molecule, characterized by its biphenyl core structure functionalized with a chloro group, a trifluoromethyl group, and a sulfonamide moiety, exhibits unique chemical and pharmacological properties that make it a promising candidate for further exploration in drug development.

The biphenyl scaffold is a well-documented structural motif in medicinal chemistry, known for its ability to enhance binding affinity and metabolic stability in bioactive molecules. In 3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide, the introduction of a chloro group at the 3-position and a trifluoromethyl group at the 4'-position introduces electron-withdrawing effects that can modulate the electronic properties of the aromatic system. The sulfonamide group at the 4-position further contributes to the molecule's solubility and interaction with biological targets.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the sulfonamide moiety in 3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide can form hydrogen bonds with polar residues in protein targets, enhancing its potential as an inhibitor or modulator of enzyme activity. The presence of the trifluoromethyl group also enhances lipophilicity, which is often crucial for crossing biological membranes and achieving adequate bioavailability.

The synthesis of 3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide involves multi-step organic reactions, typically starting from commercially available biphenyl derivatives. The chlorination step introduces the chloro group at the 3-position, while the subsequent trifluoromethylation at the 4'-position requires specialized reagents and conditions to ensure regioselectivity. The final step involves sulfonamidation, where an amine derivative reacts with sulfur trioxide to form the sulfonamide group.

One of the most compelling aspects of 3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide is its potential application in addressing unmet medical needs. Current research indicates that molecules with similar structural features have shown promise in inhibiting various kinases and enzymes implicated in cancer progression. The electron-withdrawing nature of the chloro and trifluoromethyl groups can fine-tune the pharmacophore to achieve optimal interactions with target proteins.

In vitro studies have begun to explore the biological activity of 3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide, revealing interesting interactions with enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX). These enzymes are involved in inflammatory pathways and have been validated as therapeutic targets for conditions ranging from arthritis to cardiovascular diseases. Preliminary data suggest that this compound may exhibit inhibitory effects comparable to existing drugs but with potentially improved selectivity and reduced side effects.

The role of fluorine atoms in pharmaceuticals cannot be overstated. The introduction of fluorine at the 4'-position in 3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide not only enhances lipophilicity but also improves metabolic stability by resisting hydrolysis. This characteristic is particularly valuable in drug development, where maintaining structural integrity over time is critical for efficacy.

As computational methods continue to evolve, virtual screening techniques are being employed to identify potential lead compounds like 3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide more efficiently. These methods leverage large databases of chemical structures and machine learning algorithms to predict biological activity based on structural features. Such approaches have significantly reduced the time and cost associated with hit identification in drug discovery pipelines.

The sulfonamide group itself is a versatile pharmacophore known for its broad range of biological activities. It has been successfully incorporated into drugs targeting bacterial infections, diabetes management, and even certain types of cancer. The combination of this motif with other functional groups like chloro and trifluoromethyl creates a rich scaffold for medicinal chemists to explore new therapeutic avenues.

In conclusion,3-Chloro-4'-(trifluoromethyl)-[1,1'-biphenyl]-4-sulfonamide (CAS No. 1261477-50-2) represents a fascinating compound with significant potential in pharmaceutical research. Its unique structural features make it an attractive candidate for further development into novel therapeutic agents. With ongoing studies exploring its biological activity and synthetic pathways being optimized for scalability, this molecule could play a crucial role in addressing some of today's most pressing medical challenges.